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Compound of Interest

Compound Name: O-(3-Methoxyphenyl)-D-serine

Cat. No.: B8233803

Get Quote

A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug

Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for O-(3-Methoxyphenyl)-D-serine is publicly

available at the time of this writing. The following guidance is synthesized from safety data for

structurally related compounds, including D-serine and various chemicals containing a 3-

methoxyphenyl moiety. This information is intended to provide a conservative and

precautionary framework. All users must conduct a thorough, institution-specific risk

assessment before handling this compound.

Hazard Evaluation and Risk Assessment
O-(3-Methoxyphenyl)-D-serine is a substituted amino acid derivative. While the toxicological

properties of this specific molecule have not been fully characterized, an analysis of its

structural components—a D-serine backbone and a 3-methoxyphenyl group—allows for a

predictive hazard assessment.

D-Serine Core: The parent amino acid, D-serine, is generally considered to have low acute

toxicity. However, some suppliers classify it as causing skin, eye, and respiratory irritation[1].
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3-Methoxyphenyl Group: Aromatic compounds, including those with a methoxy substitution,

can present a range of hazards. Safety data for related compounds indicate risks of skin and

eye irritation, and potential harm if inhaled or swallowed[2][3].

Based on this composite analysis, it is prudent to handle O-(3-Methoxyphenyl)-D-serine as a

substance that is potentially irritating to the skin, eyes, and respiratory tract, and may be

harmful if ingested or inhaled.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is essential to minimize exposure. The selection of appropriate

PPE should be guided by the specific laboratory conditions and the scale of the work being

performed.

PPE Selection Workflow

Risk Assessment
PPE Selection

Verification

Identify Task:
Handling O-(3-Methoxyphenyl)-D-serine

Assess Potential Exposure Routes:
- Inhalation (dust/aerosol)

- Dermal (skin contact)
- Ocular (eye contact)

- Ingestion

Primary Control:
Use Certified Fume Hood

Mitigate Inhalation
Hand Protection:

Nitrile Gloves
(min. 4 mil thickness)

Prevent Dermal Contact
Eye Protection:

Safety Glasses with Side Shields
or Goggles

Prevent Ocular Contact Body Protection:
Laboratory Coat

Prevent Body Contact
Respiratory Protection:

(If fume hood is unavailable
or high dust potential)

N95 Respirator or higher

Supplemental

Final Check:
- PPE is correctly donned

- Emergency equipment accessible
(eyewash, safety shower)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/H0996_EU_6N.pdf
https://www.benchchem.com/product/b8233803/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-o-3-methoxyphenyl-d-serine
https://www.benchchem.com/product/b8233803/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-for-o-3-methoxyphenyl-d-serine
https://www.benchchem.com/product/b8233803?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8233803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cdn.caymanchem.com [cdn.caymanchem.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for O-(3-
Methoxyphenyl)-D-serine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8233803/docs#comprehensive-safety-and-handling-
guide-for-o-3-methoxyphenyl-d-serine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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